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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexyl hexanoate (CAS No. 6243-10-3) is an ester recognized for its characteristic fruity
aroma.[1] This technical guide provides a comprehensive overview of its core physical
properties, offering valuable data for its application in research, particularly in the fields of
flavor, fragrance, and materials science. This document outlines key quantitative data, details
the experimental protocols for their determination, and illustrates the interrelation of these
physical characteristics.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of cyclohexyl hexanoate is presented
below. These parameters are fundamental to understanding the behavior of the compound
under various experimental conditions.
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Property Value Unit
Molecular Formula C12H2202 -
Molecular Weight 198.3 g/mol
Appearance Clear, colorless liquid -
Odor Fruity, pineapple -
Density 0.9263 - 0.995 g/cm3
Boiling Point 125 (at 7 Torr) °C
Boiling Point (estimated) 258 - 267.8 (at 760 mmHQ) °C
Flash Point 99.9 - 112.2 °C
Refractive Index 1.4445 - 1.4475 (at 20°C) -
Solubility in Water 0.15 g/L
Solubility in Ethanol 3425.38 g/L
logP (Octanol/Water Partition 3.8 4.286 ]

Coefficient) (estimated)

Note: The range in some values reflects data from multiple sources.[2][3][4][5][6]

Interrelation of Physical Properties

The physical properties of a chemical compound are intrinsically linked. The following diagram

illustrates the logical relationships between the fundamental molecular structure and the

macroscopic physical characteristics of cyclohexyl hexanoate.
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Figure 1: Interrelation of Physical Properties

Experimental Protocols

The following section details the standard methodologies for determining the key physical
properties of liquid organic compounds like cyclohexyl hexanoate.

Determination of Density

The density of a liquid can be accurately measured using a pycnometer or a digital density
meter.

¢ Pycnometer Method:
o The pycnometer is thoroughly cleaned, dried, and its empty weight is recorded.

o ltis then filled with distilled water of a known temperature, and the weight is recorded. This
allows for the calculation of the pycnometer's volume.
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o The pycnometer is emptied, dried, and filled with cyclohexyl hexanoate at the same
temperature.

o The weight of the filled pycnometer is recorded.

o The density is calculated by dividing the mass of the cyclohexyl hexanoate by the
volume of the pycnometer.

 Digital Density Meter:
o The instrument is calibrated using dry air and distilled water.
o A sample of cyclohexyl hexanoate is injected into the measuring cell.

o The instrument measures the oscillation frequency of a U-shaped tube containing the
sample, which is directly related to the density. The result is displayed digitally.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

¢ Distillation Method:

o A small volume of cyclohexyl hexanoate is placed in a distillation flask with a few boiling
chips.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb
positioned just below the side arm of the condenser.

o The flask is gently heated.

o The temperature is recorded when the liquid is boiling, and a stable temperature is
observed on the thermometer as the vapor condenses. This stable temperature is the
boiling point at the recorded atmospheric pressure.

Determination of Refractive Index
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The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters the substance. It is a characteristic property of a substance and is measured using a

refractometer.
e Using an Abbe Refractometer:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or

[e]

isopropanol) and allowed to dry.
o Afew drops of cyclohexyl hexanoate are placed on the surface of the prism.
o The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the knob until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is determined by observing the extent to which a solute dissolves in a solvent to form
a homogeneous solution.

¢ Qualitative Determination:

o A small, measured amount of cyclohexyl hexanoate is added to a test tube containing a
specific volume of the solvent (e.g., water, ethanol).

o The mixture is agitated vigorously.

o The solution is observed for any signs of undissolved solute (e.g., cloudiness, separate
layers). The substance is classified as soluble, partially soluble, or insoluble.

e Quantitative Determination:

o A saturated solution of cyclohexyl hexanoate in the solvent is prepared at a specific
temperature by adding an excess of the ester to the solvent and stirring until equilibrium is
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reached.

o A known volume of the clear, saturated solution is carefully removed, avoiding any
undissolved solute.

o The solvent is evaporated from the sample, and the mass of the remaining cyclohexyl
hexanoate is determined.

o The solubility is then calculated and expressed in grams per liter (g/L) or other appropriate
units.

Conclusion

This technical guide provides essential physical data and standardized experimental protocols
for cyclohexyl hexanoate. The information presented is critical for professionals in research
and development, enabling a deeper understanding of the compound's behavior and facilitating
its effective application in various scientific and industrial contexts. The provided data and
methodologies serve as a valuable resource for ensuring accuracy and reproducibility in
experimental work involving cyclohexyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Cyclohexyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-
hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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